Cas no 667413-04-9 (4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol structure
667413-04-9 structure
Product Name:4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
CAS No:667413-04-9
MF:C15H19N3OS
MW:289.39586186409
MDL:MFCD04054564
CID:872915
PubChem ID:5017865
Update Time:2025-04-19

4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(1-(3,5-dimethylphenoxy)ethyl)-4H-1,2,4-triazole-3-thiol
    • 3-[1-(3,5-dimethylphenoxy)ethyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
    • 4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • 5-[1-(3,5-dimethylphenoxy)ethyl]-4-prop-2-en-1-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • ART-CHEM-BB B018150
    • 5-[1-(3,5-dimethylphenoxy)ethyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • AC1NMXVR
    • ALBB-003466
    • BBL017284
    • CTK5J4598
    • MolPort-001-581-746
    • STK443040
    • MFCD04054564
    • VS-06020
    • AKOS017258668
    • DTXSID80407553
    • AKOS003331258
    • 667413-04-9
    • 4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04054564
    • Inchi： 1S/C15H19N3OS/c1-5-6-18-14(16-17-15(18)20)12(4)19-13-8-10(2)7-11(3)9-13/h5,7-9,12H,1,6H2,2-4H3,(H,17,20)
    • InChI Key： UUFKAPQFGWNOPJ-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C(C)OC2C=C(C)C=C(C)C=2)N1CC=C

Computed Properties

  • Exact Mass: 289.12500
  • Monoisotopic Mass: 289.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.16
  • Boiling Point: 399.7°C at 760 mmHg
  • Flash Point: 195.5°C
  • Refractive Index: 1.595
  • PSA: 78.74000
  • LogP: 3.50960

4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-1-(3,5-dimethylphenoxy)ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614758-100mg
4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9
100mg
 $ 50.00 2022-06-08
TRC
A614758-500mg
4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9
500mg
 $ 210.00 2022-06-08
TRC
A614758-1g
4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9
1g
 $ 320.00 2022-06-08
abcr
AB214033-1 g
4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol; 95%
 667413-04-9
1g
 €217.60 2023-05-06
abcr
AB214033-5 g
4-Allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol; 95%
 667413-04-9
5g
 €723.20 2023-05-06
Chemenu
CM114736-1g
4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9 95%
1g
 $*** 2023-05-29
Chemenu
CM114736-5g
4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1260024-1g
4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9 95%
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 $185 2024-06-06
eNovation Chemicals LLC
Y1260024-5g
4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9 95%
5g
 $650 2024-06-06
eNovation Chemicals LLC
Y1260024-1g
4-allyl-5-[1-(3,5-dimethylphenoxy)ethyl]-4H-1,2,4-triazole-3-thiol
 667413-04-9 95%
1g
 $185 2025-02-19

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